Cas no 1261553-34-7 (2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone)

• Product Name: 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone
• CAS No: 1261553-34-7
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 4985147
• Update Time: 2025-06-09

2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone

• Inchi： 1S/C11H11BrF2O2/c1-6(12)10(15)9-7(11(13)14)4-3-5-8(9)16-2/h3-6,11H,1-2H3
• InChI Key： LEDSHHSCDIQCKA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone

Recent Advances in the Study of 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone (CAS: 1261553-34-7)

2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone (CAS: 1261553-34-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the bromo and difluoromethyl substituents, make it a versatile building block for the construction of complex molecules. Recent synthetic methodologies have optimized the preparation of 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone, achieving higher yields and improved purity. These advancements are critical for its application in high-throughput screening and medicinal chemistry campaigns, where consistent quality and scalability are paramount.

In terms of biological activity, preliminary studies have demonstrated that derivatives of 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone exhibit promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound serves as a precursor for the development of selective kinase inhibitors, which could have implications for treating autoimmune diseases and certain cancers. The difluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability, addressing common challenges in drug design.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone derivatives with their biological targets. These studies highlight the importance of the methoxy and difluoromethyl groups in modulating selectivity and potency. Such findings are instrumental in guiding the rational design of next-generation therapeutics.

Looking ahead, the potential applications of 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone extend beyond enzyme inhibition. Recent exploratory research has investigated its utility in photopharmacology, where light-sensitive derivatives could enable spatiotemporal control of drug activity. This innovative approach could revolutionize targeted therapy, minimizing off-target effects and improving patient outcomes.

In conclusion, 2-Bromo-2'-methoxy-6'-(difluoromethyl)propiophenone (CAS: 1261553-34-7) represents a valuable chemical entity with diverse applications in drug discovery and development. Ongoing research continues to uncover its full potential, paving the way for novel therapeutic strategies. Future studies should focus on optimizing its pharmacokinetic properties and expanding its scope in precision medicine.